Cas no 2171231-27-7 ((2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid)

• Product Name: (2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid
• CAS No: 2171231-27-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6416990
• PubChem ID: 165495361
• Update Time: 2025-06-03

(2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid
• 2171231-27-7
• EN300-1575241
• (2S)-2-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)hexanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-3-12-25(27(32)33)30-26(31)15-18-13-19(14-18)16-29-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24-25H,2-3,12-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18?,19?,25-/m0/s1
• InChI Key： SJPOYIKMUKCWPY-BRVOVERQSA-N
• SMILES： O=C(CC1CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)N[C@H](C(=O)O)CCCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid

Comprehensive Analysis of (2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid (CAS No. 2171231-27-7)

The compound (2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid, with the CAS number 2171231-27-7, is a sophisticated peptide derivative that has garnered significant attention in the fields of pharmaceutical research and biochemical applications. Its unique structure, featuring a cyclobutyl ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of therapeutic peptides and drug discovery projects. Researchers are particularly interested in its potential to enhance drug delivery systems and improve bioavailability of peptide-based therapeutics.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and targeted therapies. The Fmoc-protected amino acid moiety in this compound is a critical component in solid-phase peptide synthesis (SPPS), a technique widely used to produce high-purity peptides. This aligns with the growing trend of personalized medicine, where tailored peptide sequences are designed to address specific biomolecular interactions. The compound's CAS no 2171231-27-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in cutting-edge research.

Another area of interest is the compound's role in structure-activity relationship (SAR) studies. The cyclobutyl group introduces conformational rigidity, which can significantly influence the binding affinity and selectivity of peptide-based drugs. This is particularly relevant in the development of GPCR-targeted therapies and enzyme inhibitors, where subtle structural modifications can lead to dramatic improvements in pharmacokinetic properties. The (2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid serves as a versatile building block for such investigations.

From a synthetic chemistry perspective, the compound's Fmoc group offers advantages in stepwise peptide assembly, as it can be selectively removed under mild conditions without affecting other functional groups. This feature is highly valued in combinatorial chemistry and high-throughput screening workflows. Additionally, the compound's hexanoic acid tail enhances its solubility in organic solvents, facilitating its use in automated synthesis platforms. These attributes make it a preferred choice for researchers exploring novel peptide architectures.

The compound's CAS no 2171231-27-7 is also linked to emerging trends in bioconjugation and proteomics. Its reactive carboxylate group enables efficient coupling with amine-containing biomolecules, making it useful for probe design and diagnostic applications. In the era of multi-omics research, such tools are indispensable for unraveling complex biological pathways and identifying disease biomarkers. This underscores the compound's versatility beyond traditional peptide synthesis.

Quality control and analytical characterization of (2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid are critical for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify its purity and structural integrity. These protocols align with the increasing emphasis on data reproducibility and research transparency in the scientific community. Suppliers offering this compound often provide detailed certificates of analysis (CoA), catering to the stringent requirements of academic and industrial laboratories.

In summary, (2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)hexanoic acid (CAS No. 2171231-27-7) represents a pivotal tool in modern peptide chemistry and drug development. Its applications span from therapeutic peptide design to biomolecular engineering, reflecting the compound's adaptability to diverse research needs. As the scientific community continues to explore innovative approaches to disease treatment and biological discovery, this compound is poised to remain a cornerstone of chemical biology endeavors.